3-Ethoxycarbamoylnitrobenzene
Description
3-Ethoxycarbamoylnitrobenzene is a nitroaromatic compound characterized by a benzene ring substituted with a nitro (-NO₂) group and an ethoxycarbamoyl (-NHCOOCH₂CH₃) group at the meta position. This structural configuration imparts unique physicochemical properties, making it relevant in pharmaceutical and agrochemical synthesis.
Properties
Molecular Formula |
C9H10N2O4 |
|---|---|
Molecular Weight |
210.19 g/mol |
IUPAC Name |
N-ethoxy-3-nitrobenzamide |
InChI |
InChI=1S/C9H10N2O4/c1-2-15-10-9(12)7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12) |
InChI Key |
RHWFSOLEPIUXDY-UHFFFAOYSA-N |
Canonical SMILES |
CCONC(=O)C1=CC(=CC=C1)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
a. 1-Chloro-3-nitrobenzene (CAS 121-73-3)
- Structure : Contains a nitro group and a chlorine atom at the meta position on the benzene ring.
- Key Differences :
- The chlorine substituent in 1-chloro-3-nitrobenzene is smaller and more electronegative than the ethoxycarbamoyl group in 3-ethoxycarbamoylnitrobenzene. This difference likely reduces steric hindrance and alters reactivity in substitution reactions .
- Environmental Monitoring : The STORET parameter code 78789 indicates that 1-chloro-3-nitrobenzene is monitored in sediment (UG/KG), suggesting environmental persistence or toxicity concerns .
b. Nitrocyclohexane (CAS 1122-60-7)
- Structure : A nitro group attached to a cyclohexane ring (aliphatic nitro compound).
- Key Differences :
- Unlike 3-ethoxycarbamoylnitrobenzene, nitrocyclohexane lacks aromaticity, resulting in lower thermal stability and distinct reactivity (e.g., reduced resonance stabilization) .
- Applications : Aliphatic nitro compounds like nitrocyclohexane are often used as solvents or intermediates in polymer chemistry, whereas nitroaromatics are more common in explosives and dyes.
Regulatory and Environmental Data
Notes:
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